Cas no 71550-80-6 (Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate)

• Product Name: Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate
• CAS No: 71550-80-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1069603
• PubChem ID: 53471039
• Update Time: 2025-04-20

Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl trans-2-hydroxymethylcyclohexane-1-carboxylate
• 2,2-Diethoxy-cyclobutylcarbinol
• 2-Hydroxymethyl-cyclobutanon-diethylacetal
• 2-Hydroxymethyl-cyclohexancarbonsaeure-methylester
• 2-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
• CYCLOBUTANEMETHANOL,2,2-DIETHOXY
• METHYLTRANS-2-HYDROXYMETHYLCYCLOHEXANE-1-CARBOXYLATE
• CID 53471039
• Methyl (1R,2R)-2-(hydroxymethyl)cyclohexane-1-carboxylate
• 71550-80-6
• AKOS006284050
• DB-198731

• MDL： MFCD06799218
• Inchi： 1S/C9H16O3/c1-12-9(11)8-5-3-2-4-7(8)6-10/h7-8,10H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： KZNXMMWIDJRYAG-JGVFFNPUSA-N
• SMILES： OC[C@@H]1CCCC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 250.7°C at 760 mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.463
• PSA: 46.53000
• LogP: 0.95810